Cas no 25444-84-2 (1-(1-Adamantyl)-3-ethylthiourea)
25444-84-2 structure
Product Name:1-(1-Adamantyl)-3-ethylthiourea
CAS No:25444-84-2
MF:C13H22N2S
MW:238.392181873322
CID:2661312
Update Time:2023-08-06
1-(1-Adamantyl)-3-ethylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-adamantyl)-3-ethylthiourea
- Urea, 1-(1-adamantyl)-3-ethyl-2-thio-
- Oprea1_420381
- NVTAWIMBGGTFBI-UHFFFAOYSA-N
- N-(1-Adamantyl)-N'-ethylthiourea #
- ST50159648
- (adamantanylamino)(ethylamino)methane-1-thione
- Thiourea, N-ethyl-N'-tricyclo[3.3.1.1(3,7)]dec-1-yl-
- 1-(1-Adamantyl)-3-ethylthiourea
-
- Inchi: 1S/C13H22N2S/c1-2-14-12(16)15-13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,2-8H2,1H3,(H2,14,15,16)
- InChI Key: NVTAWIMBGGTFBI-UHFFFAOYSA-N
- SMILES: S=C(NCC)NC12CC3CC(CC(C3)C1)C2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- XLogP3: 3
- Topological Polar Surface Area: 56.2
1-(1-Adamantyl)-3-ethylthiourea Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
25444-84-2 (1-(1-Adamantyl)-3-ethylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk